17-cyano-16,17-epoxy-1,3,5(10)estratrien-3-ol
17-cyano-16,17-epoxy-1,3,5(10)estratrien-3-ol
Brand Name:
Vulcanchem
CAS No.:
100702-71-4
VCID:
VC0008634
InChI:
InChI=1S/C19H21NO2/c1-18-7-6-14-13-5-3-12(21)8-11(13)2-4-15(14)16(18)9-17-19(18,10-20)22-17/h3,5,8,14-17,21H,2,4,6-7,9H2,1H3/t14-,15-,16+,17?,18+,19?/m1/s1
SMILES:
CC12CCC3C(C1CC4C2(O4)C#N)CCC5=C3C=CC(=C5)O
Molecular Formula:
C19H21NO2
Molecular Weight:
295.4 g/mol
17-cyano-16,17-epoxy-1,3,5(10)estratrien-3-ol
CAS No.: 100702-71-4
Main Products
VCID: VC0008634
Molecular Formula: C19H21NO2
Molecular Weight: 295.4 g/mol
| CAS No. | 100702-71-4 |
|---|---|
| Product Name | 17-cyano-16,17-epoxy-1,3,5(10)estratrien-3-ol |
| Molecular Formula | C19H21NO2 |
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | (1R,2S,7S,10S)-14-hydroxy-7-methyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadeca-11(16),12,14-triene-6-carbonitrile |
| Standard InChI | InChI=1S/C19H21NO2/c1-18-7-6-14-13-5-3-12(21)8-11(13)2-4-15(14)16(18)9-17-19(18,10-20)22-17/h3,5,8,14-17,21H,2,4,6-7,9H2,1H3/t14-,15-,16+,17?,18+,19?/m1/s1 |
| Standard InChIKey | OJFZHBKHYAWBOC-SKPQLKPYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC4C2(O4)C#N)CCC5=C3C=CC(=C5)O |
| SMILES | CC12CCC3C(C1CC4C2(O4)C#N)CCC5=C3C=CC(=C5)O |
| Canonical SMILES | CC12CCC3C(C1CC4C2(O4)C#N)CCC5=C3C=CC(=C5)O |
| Synonyms | 17-cyano-16,17-epoxy-1,3,5(10)estratrien-3-ol cyano-EETO |
| PubChem Compound | 146961 |
| Last Modified | Nov 11 2021 |
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